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Compound Focus: Roxindole Hydrochloride

CAS No.: 108050-82-4

Cat. No.: S004222

Understanding the Certificate of Analysis (CoA)

A CoA is a crucial document provided by the manufacturer that certifies a product's quality and confirms it
meets specified analytical standards for a given batch or lot. The table below summarizes the key technical

data for Roxindole Hydrochloride as generally provided by several suppliers.

Property Specification

CAS Number 108050-82-4 (most common); 112192-04-8 [1] [2] [3]
Molecular Formula C23H26N20-HCI [1] [2] [4]

Molecular Weight 382.93 g/mol [1] [2] [5]

Purity >95% to =98% [1] [2] [3]

Physical Description Solid, white to off-white [5] [4]

Recommended Storage Desiccate at -20°C [2] [4]

Solubility Soluble in DMSO (e.g., 50 mM) [2] [5]
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Property Specification

Supplier CoA Note "Refer to Certificate of Analysis for lot specific data.” [1]

Roxindole Hydrochloride: Key Characteristics &
Experimental Notes

For your troubleshooting guides and FAQs, here is a synthesis of the compound's profile and common

experimental considerations.

¢ Mechanism of Action: Roxindole hydrochloride is characterized as a potent and selective
presynaptic dopamine D2 autoreceptor agonist [1] [2] [6]. It also has notable secondary
pharmacology: it is a 5-HT1A receptor agonist and a serotonin (5-HT) uptake inhibitor [2] [7] [5].
This multi-receptor profile is relevant for interpreting functional experimental outcomes.
¢ Biological Effects: Based on its mechanism, the compound has been investigated for effects on the
dopaminergic system and for potential antipsychotic and antidepressant activity [7] [5] [6]. It can
influence pituitary hormone secretion, notably suppressing prolactin release [7].
e Handling and Preparation:
o Solubility: The compound is soluble in DMSO. One supplier specifies it can be dissolved to 50
mM in DMSO with gentle warming [2] [5].
o Stability: To maintain stability, it is recommended to store the product desiccated at -20°C and
protect it from light [2] [5] [4]. For stock solutions, aliquot and avoid repeated freeze-thaw
cycles.

The dual action of Roxindole on both dopamine and serotonin systems can be visualized as follows, which

may help in understanding its functional role in experiments:
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Frequently Asked Questions for Your Technical
Support Center

e Q1: Where can I find the batch-specific Certificate of Analysis for Roxindole Hydrochloride?

o A: Batch-specific CoAs are not hosted on public websites. They are provided directly by the
supplier with the product shipment. You should contact the supplier's customer service or log
into your account on their website to download the CoA for your specific batch number [1] [2].

e Q2: Why is there more than one CAS number for Roxindole Hydrochloride?

o A: The CAS number 108050-82-4 is the most widely referenced across multiple suppliers and
literature [2] [5] [3]. The number 112192-04-8 is also used by at least one major supplier [1].
This may represent different salt forms or manufacturing histories. Researchers should verify
the specific CAS and chemical structure with their supplier for precise identification.

¢ Q3: What is a typical in vivo dosage of Roxindole Hydrochloride in rodent studies?
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o A: One published study in rats reported subcutaneous administration of Roxindole at doses of
1, 3, and 10 mgl/kg to investigate its effects on serotonin-mediated behaviors [5]. Another study
reported EDso values of 1.4 mgl/kg s.c. in mice and 0.65 mg/kg s.c. in rats for inhibiting
apomorphine-induced behaviors [6]. Dosage must be determined empirically for each specific
research model.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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